Cas no 837370-04-4 (3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-)

3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]- structure
837370-04-4 structure
Product name:3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
CAS No:837370-04-4
MF:C29H32FN3O5S
MW:553.644889831543
CID:1816865

3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
    • 3-Pyridinecarboxamide, 5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]-
    • Inchi: 1S/C29H32FN3O5S/c1-18-6-11-24(26(14-18)37-13-12-34)27(35)32-20-7-9-21(10-8-20)33-28(36)25-15-19(30)17-31-29(25)38-22-4-3-5-23(16-22)39-2/h3-6,11,14-17,20-21,34H,7-10,12-13H2,1-2H3,(H,32,35)(H,33,36)/t20-,21+
    • InChI Key: LEDHGBQNYPCUTC-OYRHEFFESA-N
    • SMILES: C1(OC2=CC=CC(SC)=C2)=NC=C(F)C=C1C(N[C@@H]1CC[C@H](NC(=O)C2=CC=C(C)C=C2OCCO)CC1)=O

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 727.7±60.0 °C(Predicted)
  • pka: 12.90±0.40(Predicted)

3-Pyridinecarboxamide,5-fluoro-N-[cis-4-[[2-(2-hydroxyethoxy)-4-methylbenzoyl]amino]cyclohexyl]-2-[3-(methylthio)phenoxy]- Related Literature

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